1-[2-(4-chlorophenyl)-2-hydroxyethyl]-1H-1,2,4-triazole-3-carbohydrazide

• IUPAC Name: 1-[2-(4-chlorophenyl)-2-hydroxyethyl]-1,2,4-triazole-3-carbohydrazide
• InChI: InChI=1S/C11H12ClN5O2/c12-8-3-1-7(2-4-8)9(18)5-17-6-14-10(16-17)11(19)15-13/h1-4,6,9,18H,5,13H2,(H,15,19)
• InChI Key: LPHDLPIUIBVZBW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(CN2C=NC(=N2)C(=O)NN)O)Cl
• Molecular Formula: C11H12ClN5O2
• Molecular Weight: 281.70 g/mol
• CAS No.: 1986486-63-8

Description

1-[2-(4-chlorophenyl)-2-hydroxyethyl]-1H-1,2,4-triazole-3-carbohydrazide is a useful research compound. Its molecular formula is C11H12ClN5O2 and its molecular weight is 281.7. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• The compound has been used as a starting point in synthesizing various heterocyclic compounds with potential biological activities. For instance, it served as a precursor for synthesizing compounds exhibiting lipase and α-glucosidase inhibition, indicating its utility in developing bioactive molecules (Bekircan et al., 2015).

Potential Biological Activities

• Derivatives of this compound have shown promising anti-lipase and anti-α-glucosidase activities, suggesting their potential in addressing metabolic disorders (Bekircan et al., 2015).
• The triazole derivatives, synthesized using similar structural frameworks, displayed significant antimicrobial and anthelmintic activities (Naganagowda & Padmashali, 2010).
• These compounds have also been investigated for their potential in the synthesis of fluorinated heterocycles analogous to rufinamide, a drug used for seizure disorders (Bonacorso et al., 2017).

Molecular Structure Analysis

• The compound has been characterized using various analytical techniques, including X-ray crystallography, to understand its molecular structure and properties (Yeo, Azizan, & Tiekink, 2019).

Potential in Diabetes Treatment

• Some derivatives of this compound have been found to be potent inhibitors of the α-glucosidase enzyme, suggesting their utility in treating type II diabetes (ur-Rehman et al., 2018).

Additional Biological Investigations

• The compound and its derivatives have been investigated for anti-inflammatory and analgesic activities, providing insights into their potential medicinal applications (Hunashal et al., 2014).
• They have also shown effective antiurease and antioxidant activities, indicating their potential in diverse therapeutic areas (Sokmen et al., 2014).

Mechanism of Action

Target of Action

Similar compounds such as indole derivatives have been found to bind with high affinity to multiple receptors , suggesting that this compound may also interact with various biological targets.

Mode of Action

It is known that similar compounds can interact with their targets, leading to changes in cellular processes .

Biochemical Pathways

Related compounds have been shown to affect various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . This suggests that this compound may also influence a range of biochemical pathways.

Pharmacokinetics

Similar compounds such as chlorphenesin have been reported to be rapidly and completely absorbed, metabolized in the liver, and excreted within 24 hours as the glucuronide metabolite .

Result of Action

Similar compounds have been reported to have various biological activities, suggesting that this compound may also have diverse effects at the molecular and cellular level .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of 1-[2-(4-chlorophenyl)-2-hydroxyethyl]-1H-1,2,4-triazole-3-carbohydrazide. It is known that similar compounds, such as DDT, are persistent in the environment due to their physicochemical properties . This suggests that environmental factors could potentially influence the action of this compound.